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Compound of Interest

Compound Name: 3-Chloro-5-nitrobenzoic acid

Cat. No.: B1585322 Get Quote

An In-depth Technical Guide to High-Purity 3-Chloro-5-nitrobenzoic Acid for Researchers and

Drug Development Professionals

Introduction
3-Chloro-5-nitrobenzoic acid is a versatile chemical intermediate of significant interest in the

pharmaceutical, agrochemical, and material science sectors.[1] Its unique molecular structure,

featuring both a chloro and a nitro functional group on the benzoic acid backbone, makes it a

valuable precursor for the synthesis of complex organic molecules.[1] Researchers and drug

development professionals utilize this compound as a key building block for creating novel

therapeutic agents, including anti-inflammatory, analgesic, antiparasitic, and anticancer drugs.

[1][2] This guide provides a comprehensive overview of commercial suppliers, physicochemical

properties, synthesis protocols, and key applications of high-purity 3-Chloro-5-nitrobenzoic
acid.

Commercial Suppliers of High-Purity 3-Chloro-5-
nitrobenzoic Acid
A variety of chemical suppliers offer 3-Chloro-5-nitrobenzoic acid in various grades and

quantities suitable for research and development purposes. The following table summarizes

key information from prominent commercial vendors.
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Supplier
CAS
Number

Purity
Molecular
Formula

Molecular
Weight (
g/mol )

Notes

Chem-

Impex[1]
34662-36-7

≥ 98%

(HPLC)
C₇H₄ClNO₄ 201.56

Marketed as

a key

intermediate

for

pharmaceutic

als and

agrochemical

s.

Biosynth 34662-36-7 Not specified C₇H₄ClNO₄ 201.56

Offered for

pharmaceutic

al testing;

noted as a

potent

antiparasitic.

Simson

Pharma Ltd.

[3]

34662-36-7 High Quality C₇H₄ClNO₄ 201.56

Accompanied

by a

Certificate of

Analysis.

Sigma-

Aldrich
34662-36-7 Not specified C₇H₄ClNO₄ 201.56

Sold under

the

AldrichCPR

brand.

Key

Organics[4]
34662-36-7 Not specified C₇H₄ClNO₄ 201.56

Available in

various

quantities,

from

milligrams to

grams.

Benchchem[2

]

34662-36-7 Not specified C₇H₄ClNO₄ 201.56 Highlighted

for its

applications
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in cancer

therapy and

enzyme

inhibition.

AOBChem[5] 34662-36-7 Not specified C₇H₄ClNO₄ 201.56

Available

through their

online store.

BLD

Pharm[6]
34662-36-7 Not specified C₇H₄ClNO₄ 201.56

Provides

analytical

data such as

NMR, HPLC,

and LC-MS.

Physicochemical and Spectral Data
The fundamental properties of 3-Chloro-5-nitrobenzoic acid are critical for its application in

synthesis and experimental setups.

Property Value Source

CAS Number 34662-36-7 [2][3]

Molecular Formula C₇H₄ClNO₄ [1][4]

Molecular Weight 201.56 g/mol [2]

IUPAC Name 3-chloro-5-nitrobenzoic acid [7]

Boiling Point 351.1 °C

InChIKey
YLQAJBKACBLUCM-

UHFFFAOYSA-N
[2][7]

SMILES
C1=C(C=C(C=C1--INVALID-

LINK--[O-])Cl)C(=O)O
[7]

Mass spectrometry analysis typically shows a molecular ion peak at a mass-to-charge ratio of

201.[2] Common fragmentation patterns include the loss of the carboxyl group (m/z 157) and

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.aobchem.com/3-chloro-5-nitrobenzoic-acid.html
https://www.bldpharm.com/products/34662-36-7.html
https://www.benchchem.com/product/b1585322?utm_src=pdf-body
https://www.benchchem.com/product/b1585322
https://www.simsonpharma.com/product/3-chloro-5-nitrobenzoic-acid
https://www.chemimpex.com/products/31923
https://www.keyorganics.net/3-chloro-5-nitrobenzoicacid-34662-36-7-c7h4clno4.html
https://www.benchchem.com/product/b1585322
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-5-nitrobenzoic-acid
https://www.benchchem.com/product/b1585322
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-5-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-5-nitrobenzoic-acid
https://www.benchchem.com/product/b1585322
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the nitro group (m/z 156).[2]

Experimental Protocols: Synthesis and Purification
High-purity 3-Chloro-5-nitrobenzoic acid is commonly synthesized via the nitration of a

chlorobenzoic acid precursor. The following protocol is a synthesized method based on

established procedures for achieving high purity, which is crucial for pharmaceutical

applications.[2][8]

Objective: To synthesize high-purity 3-Chloro-5-nitrobenzoic acid.

Materials:

3-Chlorobenzoic acid

Concentrated sulfuric acid (96%)

Concentrated nitric acid (e.g., 70%)

Sodium hydroxide (liquid alkali)

Activated carbon

Ice

Methodology:

Nitration:

In a suitable reactor, cool concentrated sulfuric acid.

Slowly add 3-chlorobenzoic acid to the sulfuric acid while stirring and maintaining a low

temperature.[9]

Under controlled cooling (ice bath), slowly add concentrated nitric acid to the mixture. The

temperature should be carefully maintained between 30°C and 40°C to ensure selective

nitration at the 5-position.[2]
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After the addition of nitric acid is complete, allow the mixture to react for approximately 2

hours.[2]

Monitor the reaction's completion using thin-layer chromatography (TLC).

Once complete, slowly pour the reaction mixture into ice-cold water to precipitate the

crude product.[9]

Collect the solid precipitate by filtration and wash thoroughly with cold water.

Purification via Alkaline Dissolution and Acid Precipitation:

Transfer the crude product to a new vessel and add water (approximately 3.5 times the

weight of the crude product).[8]

Heat the mixture to 60-70°C while stirring.[2][8]

Gradually add a sodium hydroxide solution until the pH of the mixture reaches

approximately 7.5. This converts the acid to its more soluble sodium salt.[2][8]

Add activated carbon to the solution to decolorize it and adsorb impurities.[2][8]

Filter the hot solution to remove the activated carbon and any insoluble matter.

Cool the filtrate and slowly acidify it by adding nitric or sulfuric acid until the pH reaches 2.

[8]

The purified 3-Chloro-5-nitrobenzoic acid will precipitate out of the solution.

Collect the purified product by filtration, wash with cold water, and dry thoroughly.
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Synthesis and Purification Workflow

Nitration Stage

Purification Stage

Start Materials
(3-Chlorobenzoic Acid, H₂SO₄, HNO₃)
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Precipitation in Ice Water

Filtration & Washing

Crude Product

Alkaline Dissolution
(NaOH, 60-70°C)

Activated Carbon Treatment

Hot Filtration

Acid Precipitation
(pH 2)

Final Filtration & Drying

High-Purity Product

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 3-Chloro-5-nitrobenzoic acid.
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Applications in Drug Discovery and Development
The reactivity of the chloro and nitro groups makes this molecule a versatile scaffold for

developing bioactive compounds.

Pharmaceutical Intermediate: It is a crucial intermediate in the synthesis of anti-inflammatory

and analgesic drugs.[1][2] Its structure allows for various chemical modifications to create

derivatives with enhanced potency and selectivity.[2]

Antiparasitic Research: 3-Chloro-5-nitrobenzoic acid has been identified as a potent

antiparasitic agent, showing effectiveness against filarial worms. Its mechanism is believed

to involve metabolism in the liver to an active form that inhibits the parasite's ATP production.

Anticancer Drug Development: Recent studies have explored metal complexes derived from

this acid as potential antitumor agents.[2] For example, copper and nickel complexes have

been shown to induce apoptosis (programmed cell death) in lung (A549) and colon (Caco-2)

cancer cell lines, suggesting a potential mechanism through proteasome inhibition.[2]

Enzyme Inhibition: The compound serves as a valuable tool in studying enzyme inhibition. Its

structural features enable it to act as a competitive inhibitor for various enzymes involved in

key metabolic pathways.[2]

Antibacterial Agents: While this specific isomer is used, related structures like 2-chloro-5-

nitrobenzoic acid have been used to synthesize derivatives with significant antibacterial

activity against drug-resistant strains like MRSA (methicillin-resistant Staphylococcus

aureus).[10]
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Role in Bioactive Compound Development

Chemical Synthesis

Biological Screening
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Caption: Logical workflow for drug discovery using the 3-Chloro-5-nitrobenzoic acid scaffold.

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 3-Chloro-5-nitrobenzoic acid is associated with the following hazards:

H302: Harmful if swallowed.[7]

H319: Causes serious eye irritation.[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1585322?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585322?utm_src=pdf-body
https://www.benchchem.com/product/b1585322?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-5-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-5-nitrobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


H315: Causes skin irritation.[7]

H335: May cause respiratory irritation.[7]

Standard laboratory safety precautions should be followed, including the use of personal

protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Work should be

conducted in a well-ventilated area or a fume hood. For detailed safety information, refer to the

Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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